Cas no 336106-80-0 (Pyrimidine,4,5-diethynyl-)
Pyrimidine,4,5-diethynyl- structure
Product Name:Pyrimidine,4,5-diethynyl-
CAS No:336106-80-0
MF:C8H4N2
MW:128.130761146545
CID:301938
PubChem ID:45079130
Update Time:2025-04-19
Pyrimidine,4,5-diethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,4,5-diethynyl-
- Pyrimidine, 4,5-diethynyl- (9CI)
- 4,5-diethynylpyrimidine
- 336106-80-0
- EN300-7680525
-
- Inchi： 1S/C8H4N2/c1-3-7-5-9-6-10-8(7)4-2/h1-2,5-6H
- InChI Key： CSZMVLCFYLTARW-UHFFFAOYSA-N
- SMILES： N1C=NC=C(C#C)C=1C#C
Computed Properties
- Exact Mass: 128.03752
- Monoisotopic Mass: 128.037448136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrimidine,4,5-diethynyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00D5EO-50mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 50mg |
$746.00 | 2025-02-17 | |
| Aaron | AR00D5EO-100mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 100mg |
$966.00 | 2025-02-17 | |
| Aaron | AR00D5EO-250mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 250mg |
$1369.00 | 2025-02-17 | |
| Aaron | AR00D5EO-500mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 500mg |
$2142.00 | 2025-02-17 | |
| Aaron | AR00D5EO-1g |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 1g |
$2736.00 | 2025-02-17 | |
| Aaron | AR00D5EO-2.5g |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 2.5g |
$5340.00 | 2023-12-15 | |
| Aaron | AR00D5EO-5g |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 5g |
$7889.00 | 2023-12-15 | |
| Aaron | AR00D5EO-10g |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 10g |
$11685.00 | 2023-12-15 | |
| 1PlusChem | 1P00D56C-50mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 50mg |
$710.00 | 2024-05-05 | |
| 1PlusChem | 1P00D56C-100mg |
Pyrimidine, 4,5-diethynyl- (9CI) |
336106-80-0 | 95% | 100mg |
$908.00 | 2024-05-05 |
Pyrimidine,4,5-diethynyl- Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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